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Compound of Interest

Compound Name: Canagliflozin Related Impurity 10

CAS No.: 1799552-91-2

Cat. No.: B600839

Get Quote

Application Note: Protocol for the Synthesis and Qualification of Canagliflozin Impurity 10

(Oxidative Analog) Reference Standard

Executive Summary & Scope
In the rigorous quality control of SGLT2 inhibitors, the identification and quantification of

degradation products are critical for regulatory compliance (ICH Q3A/B). Canagliflozin Impurity

10, identified in this protocol as the mono-oxidized derivative (CAS 1672658-93-3, MW 460.53

Da), represents a challenging oxidative degradant often observed under accelerated stability

conditions or metabolic pathways.

Unlike process intermediates (such as the iodo-aglycone, often mislabeled as Impurity 10 in

some vendor catalogs), this oxidative analog requires a precise, de novo synthesis to serve as

a valid reference standard. This guide details the controlled oxidative synthesis, preparative

isolation, and structural validation of this impurity.
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CAS Number: 1672658-93-3[1][2]

Molecular Formula:

[3]

Molecular Weight: 460.53 g/mol (Canagliflozin + 16 Da)

Nature: Oxidative degradant (likely Thiophene S-oxide or Benzylic Hydroxyl variant).

Scientific Rationale & Reaction Mechanism
The preparation of this standard relies on the chemoselective oxidation of Canagliflozin. The

thiophene moiety and the benzylic position are susceptible to oxidation. To generate the

specific mono-oxidized impurity (Impurity 10) rather than the sulfone (Impurity F) or extensive

degradation products, we utilize meta-Chloroperbenzoic acid (mCPBA) at controlled low

temperatures.

Causality: mCPBA is electrophilic; by limiting stoichiometry to 1.0–1.1 equivalents and

maintaining cryogenic temperatures (-10°C to 0°C), we kinetically favor the formation of the

mono-oxide (sulfoxide or hydroxyl) over the dioxide (sulfone).

Self-Validating Step: The reaction progress is monitored via HPLC. The disappearance of the

Canagliflozin peak and the emergence of a peak at RRT ~0.5–0.8 (more polar due to

oxygenation) serves as the primary process control.

Diagram 1: Synthesis Logic & Pathway
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Caption: Chemoselective synthesis pathway for Canagliflozin Oxidative Impurity 10,

highlighting kinetic control to prevent sulfone formation.

Experimental Protocol: Synthesis
Safety Note: mCPBA is a strong oxidant and potential shock hazard. Handle in a fume hood.

Reagents & Materials
Reagent Grade Equivalence Role

Canagliflozin (API) >99% Purity 1.0 eq (500 mg) Starting Material

m-Chloroperbenzoic

acid (mCPBA)
77% Max 1.05 eq Oxidant

Dichloromethane

(DCM)
Anhydrous 10 mL/g Solvent

Sodium Thiosulfate (

)
Sat.[4] Aq. Excess Quenching Agent

Sodium Bicarbonate (

)
Sat. Aq. Excess Neutralizer

Step-by-Step Procedure
Dissolution: In a 50 mL round-bottom flask, dissolve 500 mg (1.12 mmol) of Canagliflozin in

10 mL of anhydrous DCM. Stir until a clear solution is obtained.

Cooling: Place the flask in an ice-salt bath to achieve an internal temperature of -5°C to 0°C.

Oxidant Addition: Dissolve 203 mg (1.18 mmol, 1.05 eq) of mCPBA in 5 mL DCM. Add this

solution dropwise to the reaction mixture over 20 minutes. Crucial: Slow addition prevents

local hotspots that favor over-oxidation.

Reaction Monitoring: Stir at 0°C for 2 hours.

Checkpoint: Pull a 10 µL aliquot, quench with NaHCO3, and inject on HPLC.
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Target: ~60-70% conversion to the mono-oxidized product (RRT ~0.6-0.8 typically). Do not

push for 100% conversion, as this increases sulfone impurities.

Quenching: Once the target profile is reached, add 10 mL of saturated

solution. Stir vigorously for 10 minutes to destroy excess peroxide.

Workup:

Transfer to a separatory funnel.

Wash the organic layer with sat.

(2 x 15 mL) to remove m-chlorobenzoic acid byproduct.

Wash with Brine (1 x 15 mL).

Dry over anhydrous

, filter, and concentrate in vacuo at <35°C.

Yield: Expect ~520 mg of crude off-white solid containing a mixture of API, Impurity 10,

and trace Sulfone.

Purification & Isolation (Preparative HPLC)
Direct crystallization is rarely sufficient for separating oxidative analogs due to structural

similarity. Preparative HPLC is the Gold Standard for reference standard purity (>98%).

Preparative HPLC Conditions
Column: C18 Reverse Phase (e.g., YMC-Actus Triart C18, 20 x 250 mm, 5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient:

0-5 min: 20% B (Equilibration)
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5-25 min: 20% -> 60% B (Linear Gradient)

25-30 min: 60% -> 90% B (Wash)

Flow Rate: 15-20 mL/min.

Detection: UV at 290 nm (Thiophene absorption).

Fraction Collection Strategy
Inject 50-100 mg of crude material dissolved in DMSO/MeOH (1:1).

Impurity 10 typically elutes before the parent Canagliflozin due to the increased polarity of

the oxygen functionality (S-oxide or hydroxyl).

Collect fractions corresponding to the target peak.

Lyophilization: Pool pure fractions (>98% area by analytical HPLC) and lyophilize to obtain a

fluffy white powder. Avoid rotary evaporation at high heat to prevent thermal degradation.

Diagram 2: Purification & Qualification Workflow
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Caption: Workflow for the isolation of high-purity Canagliflozin Impurity 10 from crude oxidative

mixture.

Analytical Qualification (Validation)
To certify the material as a Reference Standard, the following data must be generated.

Mass Spectrometry (LC-MS)
Technique: ESI (+)
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Expected Result:

Canagliflozin

Impurity 10

(Shift of +16 Da).

.

Interpretation: Confirms mono-oxidation.

NMR Spectroscopy
1H NMR (DMSO-d6):

Compare the thiophene proton signals. In S-oxides or ring-oxidized variants, the thiophene

protons will shift significantly downfield or lose aromaticity if the ring is disrupted.

Look for the integrity of the sugar protons (3.0–5.0 ppm) to ensure the glucoside moiety

remains intact.

13C NMR:

Verify the number of carbons (24).[5]

Check for shifts in the C-S carbon signals (130-140 ppm region) indicating oxidation at or

near the sulfur.

HPLC Purity (Final QC)
Parameter Specification

Column C18 (150 x 4.6 mm, 3 µm)

Mobile Phase 0.1% H3PO4 : ACN (Gradient)

Purity (Area %)
≥ 95.0% (for qualitative ID) ≥ 98.0% (for

quantitative standard)

Retention Time RRT ~0.75 (relative to Canagliflozin)
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Disclaimer: This protocol is for research and development purposes only. "Impurity 10" naming

conventions vary by vendor; always verify the CAS number and molecular weight against your

specific regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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